Cas no 154012-25-6 (1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester)
154012-25-6 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
CAS No:154012-25-6
MF:C10H9ClN4O2
MW:252.65706038475
CID:1333522
PubChem ID:21628279
Update Time:2025-04-20
1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester
- AKOS020077487
- DTXSID201191830
- ALBB-034699
- Ethyl 1-(6-chloro-3-pyridazinyl)-1H-pyrazole-4-carboxylate
- 154012-25-6
-
- Inchi: 1S/C10H9ClN4O2/c1-2-17-10(16)7-5-12-15(6-7)9-4-3-8(11)13-14-9/h3-6H,2H2,1H3
- InChI Key: GLLCWTIAMNEXLX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=N1)N1C=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 252.04157
- Monoisotopic Mass: 252.0414032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.9
1H-Pyrazole-3-carboxylic acid, 1-(6-chloro-3-pyridazinyl)-, ethyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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